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Compound of Interest

Compound Name: 5-(2-Oxopropyl)pyrrolidin-2-one

Cat. No.: B1422858 Get Quote

This technical guide provides a comprehensive overview of 5-(2-Oxopropyl)pyrrolidin-2-one,

a heterocyclic organic compound belonging to the pyrrolidinone class. Due to the limited

availability of experimental data for this specific molecule, this guide incorporates information

from closely related analogs and the broader pyrrolidin-2-one chemical family to offer a

thorough understanding for researchers, scientists, and drug development professionals.

Chemical Identity and Nomenclature
The nomenclature of heterocyclic compounds follows the IUPAC (International Union of Pure

and Applied Chemistry) guidelines. The structure of 5-(2-Oxopropyl)pyrrolidin-2-one consists

of a five-membered lactam ring, pyrrolidin-2-one, substituted at the 5-position with a 2-

oxopropyl group.

IUPAC Name: 5-(2-oxopropyl)pyrrolidin-2-one

Synonyms: To date, no widely recognized synonyms for 5-(2-oxopropyl)pyrrolidin-2-one
have been identified in the chemical literature. The compound is most commonly referred to by

its IUPAC name or CAS number.

Chemical Structure:
Caption: Chemical structure of 5-(2-oxopropyl)pyrrolidin-2-one.

Physicochemical Properties
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While specific experimental data for 5-(2-oxopropyl)pyrrolidin-2-one is not readily available,

the following table summarizes its known properties and provides representative data from the

parent compound, 2-pyrrolidinone, for comparison and estimation.

Property
5-(2-Oxopropyl)pyrrolidin-
2-one

2-Pyrrolidinone (Parent
Compound)[1][2]

CAS Number 1369104-14-2 616-45-5

Molecular Formula C₇H₁₁NO₂ C₄H₇NO

Molecular Weight 141.17 g/mol 85.10 g/mol

Appearance Not available Colorless solid or liquid

Melting Point Not available 25 °C

Boiling Point Not available 245 °C

Solubility Not available
Miscible with water, ethanol,

ether, chloroform, benzene

Density Not available 1.116 g/cm³ at 25 °C

Experimental Protocols: Synthesis
A specific, detailed experimental protocol for the synthesis of 5-(2-oxopropyl)pyrrolidin-2-one
is not explicitly described in the reviewed literature. However, a general and plausible synthetic

route can be proposed based on established methods for the synthesis of 5-substituted

pyrrolidin-2-ones. One common approach involves the Michael addition of a nucleophile to an

α,β-unsaturated lactam, followed by further modifications.

A potential synthetic pathway could involve the reaction of a suitable precursor, such as 5-

vinylpyrrolidin-2-one, with a nucleophile that can be converted to the 2-oxopropyl side chain. An

alternative and widely used method is the lactamization of a γ-amino acid.

Below is a representative experimental protocol for the synthesis of a 5-substituted pyrrolidin-2-

one derivative, which could be adapted for the synthesis of 5-(2-oxopropyl)pyrrolidin-2-one.

This protocol is based on the multi-component reaction to form the pyrrolidinone ring.[3]
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Representative Synthesis of a 5-Substituted Pyrrolidin-2-one:

Materials:

An appropriate aldehyde (e.g., a protected form of acetonyl aldehyde)

An amine (e.g., ammonia or a primary amine)

An activated keto-ester (e.g., ethyl acetoacetate)

Solvent (e.g., ethanol or acetic acid)

Catalyst (if required, e.g., an acid or base)

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, dissolve the aldehyde and the keto-ester in the chosen solvent.

Addition of Amine: Slowly add the amine to the reaction mixture at room temperature.

Reaction: Stir the mixture at room temperature or heat under reflux for a specified period

(typically several hours to overnight), monitoring the reaction progress by thin-layer

chromatography (TLC).

Work-up: After the reaction is complete, cool the mixture to room temperature. If a precipitate

forms, collect it by filtration. Otherwise, remove the solvent under reduced pressure.

Purification: Purify the crude product by recrystallization or column chromatography on silica

gel using an appropriate eluent system (e.g., a mixture of ethyl acetate and hexane).

Characterization: Characterize the purified product by spectroscopic methods such as ¹H

NMR, ¹³C NMR, IR, and mass spectrometry to confirm its structure and purity.
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Synthetic Workflow for 5-Substituted Pyrrolidin-2-ones
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Caption: A generalized workflow for the synthesis of 5-substituted pyrrolidin-2-ones.

Biological Activity and Potential Signaling Pathways
The pyrrolidin-2-one scaffold is a privileged structure in medicinal chemistry, with derivatives

exhibiting a wide range of biological activities, including anticancer and antimicrobial properties.

[4][5] While the specific biological targets and mechanisms of action for 5-(2-
oxopropyl)pyrrolidin-2-one have not been elucidated, the activities of related compounds

provide insights into its potential therapeutic applications.

Anticancer Activity
Numerous pyrrolidin-2-one derivatives have demonstrated cytotoxic effects against various

cancer cell lines.[4][6][7] The proposed mechanisms of action for this class of compounds are

diverse and can depend on the specific substitutions on the pyrrolidinone ring. Some

derivatives have been shown to interfere with critical cellular processes in cancer cells, such

as:

Inhibition of PI3K/Akt Pathway: Some 1-substituted pyrrolidin-2-ones have been identified as

potent inhibitors of phosphoinositide 3-kinase (PI3K), a key enzyme in a signaling pathway

that promotes cell proliferation and survival.[7]

Induction of Apoptosis: Certain derivatives can trigger programmed cell death (apoptosis) in

cancer cells, a crucial mechanism for eliminating malignant cells.

Cell Cycle Arrest: Some compounds can halt the cell cycle at specific checkpoints,

preventing the uncontrolled division of cancer cells.
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Antimicrobial Activity
The pyrrolidinone ring is also a core component of several natural and synthetic antimicrobial

agents.[8][9] The antimicrobial mechanisms can vary, but some reported activities include:

Inhibition of Biofilm Formation: Certain pyrrolidine-2,3-diones have shown the ability to inhibit

and eradicate bacterial biofilms, which are communities of bacteria that are notoriously

resistant to conventional antibiotics.[10]

Disruption of Essential Metabolic Pathways: The structural similarity of some pyrrolidinones

to metabolic intermediates allows them to interfere with essential bacterial pathways.

The diagram below illustrates a conceptual model of the potential mechanisms of action for

pyrrolidin-2-one derivatives based on the current understanding of this class of compounds.
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Caption: Conceptual signaling pathways for the biological activities of pyrrolidin-2-one

derivatives.

Conclusion
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5-(2-Oxopropyl)pyrrolidin-2-one is a member of the pharmacologically significant pyrrolidin-2-

one family. While specific experimental data for this compound is currently limited, the known

biological activities of its structural analogs suggest its potential as a lead compound in the

development of novel anticancer and antimicrobial agents. Further research is warranted to

synthesize and characterize 5-(2-oxopropyl)pyrrolidin-2-one, determine its physicochemical

properties, and elucidate its specific biological targets and mechanisms of action. This will

enable a more complete understanding of its therapeutic potential and could pave the way for

the design of more potent and selective drug candidates.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1422858#5-2-oxopropyl-pyrrolidin-2-one-iupac-
name-and-synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b1422858#5-2-oxopropyl-pyrrolidin-2-one-iupac-name-and-synonyms
https://www.benchchem.com/product/b1422858#5-2-oxopropyl-pyrrolidin-2-one-iupac-name-and-synonyms
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1422858?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1422858?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

